2-(2-furyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole

• IUPAC Name: 2-(furan-2-yl)-5-[5-methyl-1-(3-methylphenyl)triazol-4-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H13N5O2/c1-10-5-3-6-12(9-10)21-11(2)14(17-20-21)16-19-18-15(23-16)13-7-4-8-22-13/h3-9H,1-2H3
• InChI Key: WIJYLBBEATYAIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(N=N2)C3=NN=C(O3)C4=CC=CO4)C
• Molecular Formula: C16H13N5O2
• Molecular Weight: 307.31 g/mol

Description

2-(2-furyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C16H13N5O2 and its molecular weight is 307.313. The purity is usually 95%.
BenchChem offers high-quality 2-(2-furyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-furyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Properties

The synthesis of furan compounds, including those related to 2-(2-furyl)-1,3,4-oxadiazoles, has been explored for their potential antibacterial properties. Studies show that certain compounds in this category exhibit strong antibacterial activities against pathogens like Staphylococcus aureus, highlighting their significance in medicinal chemistry and pharmaceutical applications (Hirao, Kato, & Hirota, 1971).

Antimycobacterial Activity

Research into oxadiazole derivatives, which are structurally similar to the compound , has demonstrated promising antimycobacterial activity. These studies have focused on their effectiveness against strains of Mycobacterium tuberculosis, including drug-resistant strains, offering potential avenues for developing new treatments for tuberculosis (Ali & Shaharyar, 2007).

Chemical Synthesis and Modification

The synthesis of furan and oxadiazole compounds has been a subject of extensive research, with various studies detailing methods for their efficient production and modification. This research is crucial for creating derivatives with potentially enhanced biological activity or specific properties tailored for various applications (Zheng, 2004).

Catalysis and Green Chemistry

Compounds containing 1,3,4-oxadiazole structures have been studied for their applications in catalysis. Research indicates their potential use in facilitating chemical reactions under green chemistry conditions, which is vital for developing more sustainable and environmentally friendly chemical processes (Bumagin et al., 2018).

Antifungal Applications

Research into 1,3,4-oxadiazole derivatives has also revealed their antifungal properties. These compounds have been shown to be effective against various fungal species, which could lead to new treatments for fungal infections (Klip et al., 2010).